2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C21H18ClN5O3S/c1-29-15-6-7-18(30-2)17(9-15)26-19(28)11-31-21-16-10-25-27(20(16)23-12-24-21)14-5-3-4-13(22)8-14/h3-10,12H,11H2,1-2H3,(H,26,28)
• InChI Key: GMOAXYSPZROHIS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC=NC3=C2C=NN3C4=CC(=CC=C4)Cl
• Molecular Formula: C21H18ClN5O3S
• Molecular Weight: 455.9 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and rings, including a pyrazolo[3,4-d]pyrimidin-4-yl ring, a thioether group, and an acetamide group. These types of compounds are often synthesized for use in various fields, including medicinal chemistry, due to their potential biological activities.

Synthesis Analysis

The synthesis of such complex molecules typically involves multiple steps, each introducing a new functional group or forming a new ring. The exact method would depend on the specific compound and the starting materials available.

Molecular Structure Analysis

The molecular structure of a compound like this can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The pyrazolo[3,4-d]pyrimidin-4-yl ring, for example, might undergo reactions with electrophiles or nucleophiles at various positions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this, such as its melting point, boiling point, solubility, and stability, can be determined using various analytical techniques.

Scientific Research Applications

Pharmaceutical Research and Development

This compound may serve as a precursor or an intermediate in the synthesis of various pharmaceutical agents. Its structural features, such as the pyrazolopyrimidinyl moiety, are often found in drugs that target a range of biological pathways. .

Material Science

In material science, the compound’s ability to undergo chalcogenation (introduction of sulfur or selenium atoms) can be exploited to create novel materials with unique electronic properties. .

Chemical Synthesis

The compound can be used in organic synthesis, particularly in metal-free chalcogenation reactions. .

Analytical Chemistry

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Mechanism of Action

If this compound has biological activity, its mechanism of action would depend on the specific biological target it interacts with. This could be determined through various biochemical and biophysical experiments.

Safety and Hazards

The safety and hazards associated with a compound like this would depend on its specific physical and chemical properties, as well as its biological activity. Appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on a compound like this could include further studies to optimize its synthesis, investigate its mechanism of action, and evaluate its potential applications.